Cas no 2866253-84-9 (1-Propanamine, 2-[(difluoromethyl)thio]-, hydrochloride (1:1), (2S)-)

• Product Name: 1-Propanamine, 2-[(difluoromethyl)thio]-, hydrochloride (1:1), (2S)-
• CAS No: 2866253-84-9
• MF: C₄H₁₀ClF₂NS
• MW: 177.643705844879
• CID: 6044511
• Update Time: 2025-07-16

1-Propanamine, 2-[(difluoromethyl)thio]-, hydrochloride (1:1), (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 2-[(difluoromethyl)thio]-, hydrochloride (1:1), (2S)-

• Inchi： 1S/C4H9F2NS.ClH/c1-3(2-7)8-4(5)6;/h3-4H,2,7H2,1H3;1H/t3-;/m0./s1
• InChI Key： PIQGXGHGXZHBAD-DFWYDOINSA-N
• SMILES： [C@H](C)(CN)SC(F)F.Cl

Additional information on 1-Propanamine, 2-[(difluoromethyl)thio]-, hydrochloride (1:1), (2S)-

Comprehensive Overview of 1-Propanamine, 2-[(difluoromethyl)thio]-, hydrochloride (1:1), (2S)- (CAS No. 2866253-84-9)

The compound 1-Propanamine, 2-[(difluoromethyl)thio]-, hydrochloride (1:1), (2S)- (CAS No. 2866253-84-9) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a difluoromethylthio group and a stereogenic center at the 2-position, makes it a valuable intermediate in the synthesis of bioactive molecules. The hydrochloride salt form enhances its stability and solubility, which is critical for formulation development. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in the context of drug discovery and precision agriculture.

In recent years, the demand for fluorinated compounds like 1-Propanamine, 2-[(difluoromethyl)thio]-, hydrochloride (1:1), (2S)- has surged, driven by their ability to improve metabolic stability and bioavailability in drug candidates. The difluoromethylthio moiety is a key functional group in modern medicinal chemistry, often used to fine-tune the electronic and steric properties of lead compounds. This aligns with the growing trend of structure-activity relationship (SAR) optimization, a hot topic in AI-driven drug design and computational chemistry. Searches for "fluorinated amine synthesis" and "chiral building blocks for pharmaceuticals" have spiked, reflecting the industry's focus on innovative synthetic routes.

The stereochemistry of (2S)-1-Propanamine, 2-[(difluoromethyl)thio]-, hydrochloride is another area of interest, as enantiopure compounds are essential for asymmetric synthesis and chiral drug development. Regulatory agencies emphasize the importance of stereochemical purity due to its impact on pharmacological efficacy and safety. This compound’s chiral purity makes it a candidate for high-value applications, such as catalysts in enantioselective reactions or as a scaffold for targeted therapeutics. Online queries like "chiral amine applications" and "CAS 2866253-84-9 uses" highlight its relevance in academic and industrial research.

From a synthetic perspective, the preparation of 1-Propanamine, 2-[(difluoromethyl)thio]-, hydrochloride (1:1), (2S)- involves multi-step organic transformations, including thioetherification and amine protection/deprotection strategies. Green chemistry principles are increasingly applied to such processes, with researchers exploring solvent-free reactions and catalytic methods to reduce environmental impact. This resonates with the global push toward sustainable chemistry, a frequently searched term alongside "fluorine-containing intermediates" and "pharmaceutical green synthesis."

Analytical characterization of this compound relies on advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its structure and purity. The rise of machine learning in analytical chemistry has further streamlined the identification and quantification of such specialized molecules. Laboratories often search for "CAS 2866253-84-9 analytical data" or "chiral amine characterization methods" to benchmark their findings against published standards.

In conclusion, 1-Propanamine, 2-[(difluoromethyl)thio]-, hydrochloride (1:1), (2S)- (CAS No. 2866253-84-9) represents a versatile and high-potential compound in modern chemistry. Its applications span drug discovery, agrochemical innovation, and material science, aligning with trends like fluorine chemistry and sustainable synthesis. As research continues, this compound is poised to play a pivotal role in addressing challenges in precision medicine and green technology.